Cas no 1805649-92-6 (2-Chloro-4-phenylpyridine-3-acetonitrile)

• Product Name: 2-Chloro-4-phenylpyridine-3-acetonitrile
• CAS No: 1805649-92-6
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• CID: 4903204
• Update Time: 2025-07-18

2-Chloro-4-phenylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-phenylpyridine-3-acetonitrile

• Inchi： 1S/C13H9ClN2/c14-13-12(6-8-15)11(7-9-16-13)10-4-2-1-3-5-10/h1-5,7,9H,6H2
• InChI Key： RPQIZWWGMWDYJP-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-phenylpyridine-3-acetonitrile

Introduction to 2-Chloro-4-phenylpyridine-3-acetonitrile (CAS No. 1805649-92-6)

2-Chloro-4-phenylpyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805649-92-6, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention in medicinal chemistry due to its versatile biological activities and synthetic potential. The presence of both chloro and nitrile functional groups in its molecular framework enhances its reactivity, making it a valuable precursor in the development of novel bioactive molecules.

The structural motif of 2-Chloro-4-phenylpyridine-3-acetonitrile consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 4-position with a phenyl group, and at the 3-position with an acetonitrile moiety. This specific arrangement imparts unique electronic and steric properties, which are exploited in various synthetic pathways. The chloro group, for instance, serves as a versatile handle for further functionalization via nucleophilic substitution reactions, while the phenyl ring contributes to hydrophobic interactions and can be modified to fine-tune biological activity. The nitrile group, on the other hand, is a common pharmacophore that enhances binding affinity to biological targets and can be hydrolyzed to carboxylic acids or converted into other functional groups.

In recent years, 2-Chloro-4-phenylpyridine-3-acetonitrile has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable application lies in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is frequently incorporated into kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancers. The chlorine substituent at the 2-position allows for further derivatization to optimize potency and selectivity against specific kinases.

Moreover, research has highlighted the utility of 2-Chloro-4-phenylpyridine-3-acetonitrile in designing novel antimicrobial agents. The phenyl ring and pyridine core contribute to interactions with bacterial enzymes and cell wall components, leading to potent antibacterial effects. Recent publications have reported the synthesis of analogs of this compound that exhibit significant activity against multidrug-resistant bacteria. The nitrile group has been particularly noted for its role in enhancing membrane disruption mechanisms, contributing to the compound's bactericidal properties.

The agrochemical industry has also leveraged 2-Chloro-4-phenylpyridine-3-acetonitrile as a building block for developing novel pesticides. Pyridine derivatives are well-known for their efficacy in crop protection due to their ability to interfere with insect nervous systems or plant growth regulators. Researchers have synthesized various analogs of this compound that demonstrate herbicidal and insecticidal activities. The chloro and nitrile groups provide handles for further chemical modifications aimed at improving environmental safety and biological efficacy.

From a synthetic chemistry perspective, 2-Chloro-4-phenylpyridine-3-acetonitrile serves as a versatile precursor for accessing more complex molecular architectures. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are commonly employed to introduce additional aryl or heteroaryl groups onto the pyridine core. These modifications can significantly alter the pharmacological profile of derived compounds by tuning their binding affinity and selectivity.

The pharmaceutical industry's interest in 2-Chloro-4-phenylpyridine-3-acetonitrile is further underscored by its role in developing central nervous system (CNS) drugs. Pyridine-based scaffolds are prevalent in neuroactive compounds due to their ability to cross the blood-brain barrier efficiently. Derivatives of this compound have been investigated for their potential as antipsychotics, antidepressants, and anxiolytics. The chlorine substituent facilitates further derivatization into amine or amide functionalities, which are common pharmacophores in CNS-targeting drugs.

In conclusion, 2-Chloro-4-phenylpyridine-3-acetonitrile (CAS No. 1805649-92) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse synthetic transformations, making it indispensable in drug discovery pipelines targeting cancers, infections, CNS disorders, and beyond. As research continues to uncover new therapeutic opportunities, 2-Chloro -4 -phenylpyridine -3 -acetonitrile will undoubtedly remain at forefront innovation bioactive molecule design.